Cas no 1171920-37-8 (N-(2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-7-yl)pivalamide)
N-(2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-7-yl)pivalamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-(((tert-Butyldimethylsilyl)oxy)methyl)furo[3,2-b]pyridin-7-yl)pivalamide
- N-(2-((tert-Butyldimethylsilyloxy)methyl)-furo[3,2-b]pyridin-7-yl)pivalamide
- A-6078
- AC1Q1LN7
- AG-B-31392
- AK-56780
- CTK7F3841
- N-(2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-7-yl)pivalamide
- 1171920-37-8
- N-[2-({[tert-Butyl(dimethyl)silyl]oxy}methyl)furo[3,2-b]pyridin-7-yl]-2,2-dimethylpropanamide
- MFCD12401661
- DTXSID00674083
- N-[2-[[tert-butyl(dimethyl)silyl]oxymethyl]furo[3,2-b]pyridin-7-yl]-2,2-dimethylpropanamide
- AKOS015837816
- CS-0441631
- N-(2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-7-yl)pivalamide, AldrichCPR
- N-(2-tert-Butyldimethylsilyloxymethyl)furo[3,2-b]pyridin-7-ylpivalamide
- N-(2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-7-yl)pivalamide
-
- MDL: MFCD12401661
- Inchi: 1S/C19H30N2O3Si/c1-18(2,3)17(22)21-14-9-10-20-15-11-13(24-16(14)15)12-23-25(7,8)19(4,5)6/h9-11H,12H2,1-8H3,(H,20,21,22)
- InChI Key: LZUUGADYQQZQNM-UHFFFAOYSA-N
- SMILES: [Si](C)(C)(C(C)(C)C)OCC1=CC2=C(C(=CC=N2)NC(C(C)(C)C)=O)O1
Computed Properties
- Exact Mass: 362.20256936g/mol
- Monoisotopic Mass: 362.20256936g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 482
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.4Ų
N-(2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-7-yl)pivalamide Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- HazardClass:IRRITANT
N-(2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-7-yl)pivalamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB263553-1 g |
N-(2-tert-Butyldimethylsilyloxymethyl)furo[3,2-b]pyridin-7-ylpivalamide |
1171920-37-8 | 1 g |
€891.00 | 2023-07-20 | ||
| Matrix Scientific | 048428-250mg |
N-(2-((tert-Butyldimethylsilyloxy)methyl)-furo[3,2-b]pyridin-7-yl)pivalamide |
1171920-37-8 | 250mg |
$342.00 | 2021-06-27 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | ADE001157-1G |
N-(2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-7-yl)pivalamide |
1171920-37-8 | Aldrich | 1G |
¥8753.36 | 2022-02-24 | |
| Chemenu | CM205421-1g |
N-(2-(((tert-Butyldimethylsilyl)oxy)methyl)furo[3,2-b]pyridin-7-yl)pivalamide |
1171920-37-8 | 95% | 1g |
$*** | 2023-04-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N166214-1g |
N-(2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-7-yl)pivalamide |
1171920-37-8 | 1g |
¥6,671.00 | 2021-05-24 | ||
| TRC | B942935-25mg |
N-(2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-7-yl)pivalamide |
1171920-37-8 | 25mg |
$ 155.00 | 2023-04-18 | ||
| TRC | B942935-100mg |
N-(2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-7-yl)pivalamide |
1171920-37-8 | 100mg |
$ 563.00 | 2023-04-18 | ||
| TRC | B942935-250mg |
N-(2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-7-yl)pivalamide |
1171920-37-8 | 250mg |
$ 1194.00 | 2023-04-18 | ||
| TRC | B942935-2.5g |
N-(2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-7-yl)pivalamide |
1171920-37-8 | 2.5g |
$ 7600.00 | 2023-09-08 | ||
| abcr | AB263553-1g |
N-(2-tert-Butyldimethylsilyloxymethyl)furo[3,2-b]pyridin-7-ylpivalamide; . |
1171920-37-8 | 1g |
€976.00 | 2025-04-22 |
N-(2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-7-yl)pivalamide Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on N-(2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-7-yl)pivalamide
Introduction to N-(2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-7-yl)pivalamide and CAS No. 1171920-37-8
N-(2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-7-yl)pivalamide, identified by the CAS number 1171920-37-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The structural framework of N-(2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-7-yl)pivalamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a furo[3,2-b]pyridine core, combined with a tert-butyl dimethylsilyl ether moiety, provides a stable backbone for further derivatization and functionalization. These structural features are particularly noteworthy in the context of drug design, as they offer opportunities to modulate bioactivity and improve pharmacokinetic profiles.
In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable interactions with biological targets. The furo[3,2-b]pyridine scaffold, in particular, has been extensively studied for its potential in the development of novel therapeutic agents. Research has demonstrated that this scaffold can interact with various enzymes and receptors, making it a valuable starting point for drug discovery efforts.
The tert-butyl dimethylsilyl ether group in N-(2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-7-yl)pivalamide serves multiple purposes. It acts as a protecting group for the hydroxyl functionality, preventing unwanted side reactions during synthetic processes. Additionally, this group enhances the lipophilicity of the molecule, which can be crucial for optimizing oral bioavailability. The pivalamide moiety further contributes to the compound's solubility and stability, making it more amenable to formulation and administration.
The synthesis of N-(2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-7-yl)pivalamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the furo[3,2-b]pyridine core typically begins with a condensation reaction between appropriate precursors under controlled conditions. Subsequent functionalization steps include the addition of the tert-butyl dimethylsilyl ether group and the pivalamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve these transformations efficiently.
In the realm of medicinal chemistry, N-(2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-7-yl)pivalamide has shown promise in preclinical studies as a potential lead compound for various therapeutic indications. Research indicates that this molecule may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. The unique structural features of this compound make it an attractive candidate for further exploration in drug discovery programs.
The use of computational methods has played a significant role in understanding the biological activity of N-(2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-7-yl)pivalamide. Molecular docking studies have been conducted to predict how this molecule interacts with target proteins. These studies have provided valuable insights into its binding affinity and mode of action, guiding subsequent modifications to enhance its therapeutic potential.
The pharmacokinetic properties of N-(2-((tert-butyl dimethylsilyloxy)methyl)furo[3,2-b]pyridin-7-yl)pivalamide are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability for clinical use. Preliminary data suggest that the presence of the pivalamide moiety may improve solubility and oral bioavailability, while the lipophilic nature of the molecule enhances membrane permeability.
Ongoing research aims to explore derivatives of N-(2-((tert-butyl dimethylsilyloxy)methyl)furo[3,2-b]pyridin-7-yl)pivalamide to optimize its biological activity and pharmacokinetic profile. By modifying key functional groups or introducing new moieties, scientists hope to develop more effective therapeutic agents based on this promising scaffold. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing these research efforts.
The development of novel pharmaceutical agents is a complex process that requires interdisciplinary collaboration across chemistry, biology, and medicine. N-(2-((tert-butyl dimethylsilyloxy)methyl)furo[3,2-b]pyridin-7-yl)pivalamide exemplifies how cutting-edge research can lead to innovative therapeutic solutions. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.
1171920-37-8 (N-(2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-7-yl)pivalamide) Related Products
- 1171920-45-8(N-(6-Bromo-2-((tert-butyldimethylsilyloxy)methyl)furo3,2-bpyridin-7-yl)pivalamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)